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Compound of Interest

Compound Name: 1-Cyclohexyl-1H-pyrazol-5-amine

Cat. No.: B1346628

Technical Guide: 1-Cyclohexyl-1H-pyrazol-5-
amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Cyclohexyl-1H-pyrazol-5-amine, alongside a detailed, plausible experimental
protocol for its synthesis. This document is intended to serve as a valuable resource for
researchers and professionals engaged in drug discovery and development, offering
foundational data and methodologies for the application of this compound.

Core Compound Information

1-Cyclohexyl-1H-pyrazol-5-amine is a pyrazole derivative characterized by a cyclohexyl
group attached to one of the nitrogen atoms of the pyrazole ring and an amine group at the 5-
position. The pyrazole scaffold is a key feature in numerous biologically active compounds,
exhibiting a wide range of pharmacological activities including anti-inflammatory, analgesic, and
anticancer properties.

Physical and Chemical Data

While extensive experimental data for this specific molecule is not widely published, the
following table summarizes its known and predicted properties.
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Property Value Source
CAS Number 3528-50-5 [1112]
Molecular Formula CoHisN3 [3]
Molecular Weight 165.24 g/mol

Boiling Point 115-120 °C at 0.5 Torr [2]
Predicted XlogP 1.6 [3]
Melting Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols

The following section details a plausible synthetic protocol for 1-Cyclohexyl-1H-pyrazol-5-
amine, adapted from general methods for the synthesis of 5-aminopyrazoles.

Synthesis of 1-Cyclohexyl-1H-pyrazol-5-amine from
Cyclohexylhydrazine and 3-oxopropanenitrile

This synthesis involves the condensation reaction between cyclohexylhydrazine and a suitable
three-carbon nitrile component, followed by cyclization to form the pyrazole ring.

Materials and Reagents:

Cyclohexylhydrazine hydrochloride

3-Oxopropanenitrile (or a suitable equivalent)

Sodium acetate

Ethanol

Glacial acetic acid

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1877241.htm
https://www.echemi.com/products/pd2108210203-1-cyclohexyl-1h-pyrazol-5-amine.html
https://pubchemlite.lcsb.uni.lu/e/compound/77060
https://www.echemi.com/products/pd2108210203-1-cyclohexyl-1h-pyrazol-5-amine.html
https://pubchemlite.lcsb.uni.lu/e/compound/77060
https://www.benchchem.com/product/b1346628?utm_src=pdf-body
https://www.benchchem.com/product/b1346628?utm_src=pdf-body
https://www.benchchem.com/product/b1346628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Diethyl ether

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Rotary evaporator

o Magnetic stirrer with heating plate

o Standard laboratory glassware

Procedure:

e Preparation of Cyclohexylhydrazine Free Base:

o In a 100 mL round-bottom flask, dissolve cyclohexylhydrazine hydrochloride (1.0 eq) in
water.

o Cool the solution in an ice bath and add a saturated solution of sodium bicarbonate
dropwise with stirring until the solution is basic (pH > 8).

o Extract the aqueous layer three times with diethyl ether.
o Combine the organic extracts and dry over anhydrous magnesium sulfate.

o Filter and concentrate the solution under reduced pressure using a rotary evaporator to
yield cyclohexylhydrazine as an oil. Use this immediately in the next step.

o Condensation and Cyclization:

[¢]

In a 250 mL round-bottom flask, dissolve the freshly prepared cyclohexylhydrazine (1.0
eq) and 3-oxopropanenitrile (1.0 eq) in ethanol.

[¢]

Add a catalytic amount of glacial acetic acid (approximately 0.1 eq) to the mixture.

[e]

Heat the reaction mixture to reflux with constant stirring for 4-6 hours.

o

Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
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o Work-up and Purification:
o Once the reaction is complete, allow the mixture to cool to room temperature.
o Remove the ethanol under reduced pressure.
o Neutralize the residue with a saturated sodium bicarbonate solution.
o Extract the product with ethyl acetate (3 x 50 mL).
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
o Filter and concentrate the organic phase to obtain the crude product.

o Purify the crude product by column chromatography on silica gel, using a gradient of
hexane and ethyl acetate as the eluent, to afford 1-Cyclohexyl-1H-pyrazol-5-amine.

Synthetic Pathway Visualization

The following diagram illustrates the key steps in the synthesis of 1-Cyclohexyl-1H-pyrazol-5-
amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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